Cas no 1939-99-7 (a-Toluenesulfonyl chloride)

• Product Name: a-Toluenesulfonyl chloride
• CAS No: 1939-99-7
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• MDL: MFCD00007455
• CID: 42205
• PubChem ID: 74740
• Update Time: 2025-04-18

a-Toluenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Phenylmethanesulfonyl chloride
• ALPHA-TOLUENESULPHONYL CHLORIDE
• ALPHA-TOLYLSULFONYL CHLORIDE
• A-TOLUENESULFONYL CHLORIDE
• BENZYLSULFONYL CHLORIDE
• BENZYLSULPHONYL CHLORIDE
• PHENYLMETHYLSULFONYLCHLORIDE
• PMS-CL
• Benzenemethanesulfonylchloride
• Benzylsulfochloride
• Methanesulfonyl chloride, phenyl-
• Phenylmethane sulfo chloride
• alpha-Benzylsulphonyl chloride~Phenylmethanesulphonyl chloride~Phenylmethylsulphonyl chloride
• toluene-alpha-sulphonyl chloride
• Phenylmethanesulfonylchloride4-4ethylthioanisole
• à-benzylsulfonyl chloride
• à-toluenesulfonyl chloride
• Toluene a-sulfonyl chloride.
• alpha-Toluenesulfonyl chloride
• α-Toluenesulfonyl Chloride
• Toluene sulfonyl chloride
• chlorobenzylsulfone
• Methanesulfonyl chloride,phenyl
• Phenyl-Methanesulfonyl Chloride
• NSC 41894
• BENZYL SULFONIC CHLORIDE
• OTAVA-BB BB7020430779
• Benzenemethanesulfonyl chloride
• .alpha.-Toluenesulfonyl chloride
• Phenylmethylsulfonyl chloride
• Phenylmethanesulphonyl chloride
• alpha-Toluenesulfonylchloride
• OAHKWDDSKCRNFE-UHFFFAOYSA-N
• benzenemethanesulfonic acid chloride
• Toluene-alpha-sulpho
• CS-W002030
• MFCD00007455
• NSC41894
• B0441
• phenyl methanesulfonyl chloride
• STR03418
• EN300-21078
• benzylsufonyl chloride
• Phenylmethanesulfonyl chloride, 98%
• NSC-41894
• TOLUENE-ALPHA-SULFONYL CHLORIDE
• alphatoluenesulfonyl chloride
• 1939-99-7
• FT-0622502
• 1-phenylmethanesulfonyl chloride
• phenyl-methansulfonyl chloride
• DTXSID3062071
• AR2915
• 5G7C8MSX2P
• SCHEMBL4438
• AKOS000120566
• benzylsulfonylchloride
• F1967-0680
• BnSO2Cl
• phenylmethylsulphonyl chloride
• alpha-toluenesulphonylchloride
• NS00045744
• PB48306
• benzyl sulfonyl chloride
• alpha-toluene-sulfonyl chloride
• phenyl-methane sulfonyl chloride
• J-012564
• phenyl-methylsulfonyl chloride
• UNII-5G7C8MSX2P
• benzyl sulfonylchloride
• (phenylmethyl)sulphonyl chloride
• EINECS 217-717-1
• InChI=1/C7H7ClO2S/c8-11(9,10)6-7-4-2-1-3-5-7/h1-5H,6H
• alpha-toluene sulfonyl chloride
• phenylmethanesulfonyl-chloride
• Phenylmethanesulfonyl chloridealpha-Toluenesulfonyl chloride
• DB-044842
• Methanesulfonyl chloride, phenyl
• Benzylsulfonyl Chloride; NSC 41894; Phenylmethanesulfonyl Chloride;
• alpha-Toluenesulfonyl chloride (8CI)
• STL146264
• DTXCID9036066
• Toluenealphasulphonyl chloride
• a-Toluenesulfonyl chloride

• MDL： MFCD00007455
• Inchi： 1S/C7H7ClO2S/c8-11(9,10)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： OAHKWDDSKCRNFE-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=CC=1)(=O)=O
• BRN： 972806

Computed Properties

• Exact Mass: 189.98600
• Monoisotopic Mass: 189.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.3264 (estimate)
• Melting Point: 90.0 to 94.0 deg-C
• Boiling Point: 120°C/10mmHg(lit.)
• Refractive Index: 1.624-1.626
• Water Partition Coefficient: decomposition
• PSA: 42.52000
• LogP: 2.83600
• Sensitiveness: Moisture Sensitive
• Solubility: reaction

a-Toluenesulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• TSCA：T
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives